Cas no 92135-03-0 (1,2-Benzenedicarboxylic acid, mono(5-carboxyhexyl) ester)

• Product name: 1,2-Benzenedicarboxylic acid, mono(5-carboxyhexyl) ester
• CAS No: 92135-03-0
• MF: C₁₅H₁₇O₆
• MW: 293.291885137558
• CID: 744825
• PubChem ID: 71328807

1,2-Benzenedicarboxylic acid, mono(5-carboxyhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(5-carboxyhexyl) ester
• 2-(5-carboxyhexoxycarbonyl)benzoate
• DTXSID00757709
• 2-{[(5-Carboxyhexyl)oxy]carbonyl}benzoate
• 92135-03-0

• Inchi： InChI=1S/C15H18O6/c1-10(13(16)17)6-4-5-9-21-15(20)12-8-3-2-7-11(12)14(18)19/h2-3,7-8,10H,4-6,9H2,1H3,(H,16,17)(H,18,19)/p-1
• InChI Key： WKAHUHCIEHMBLQ-UHFFFAOYSA-M
• SMILES： CC(CCCCOC(=O)C1=CC=CC=C1C(=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 293.10251326g/mol
• Monoisotopic Mass: 293.10251326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų